1-(2,3-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid

• Molecular Formula: C11H8Cl2N2O2
• Molecular Weight: 271.10 g/mol
• IUPAC Name: 1-[(2,3-dichlorophenyl)methyl]pyrazole-4-carboxylic acid
• InChI: InChI=1S/C11H8Cl2N2O2/c12-9-3-1-2-7(10(9)13)5-15-6-8(4-14-15)11(16)17/h1-4,6H,5H2,(H,16,17)
• InChI Key: IPYJQAQOLWEWMU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)CN2C=C(C=N2)C(=O)O

Description

1-(2,3-Dichlorobenzyl)-1H-pyrazole-4-carboxylic acid is a halogenated pyrazole derivative characterized by a pyrazole ring substituted at the 1-position with a 2,3-dichlorobenzyl group and at the 4-position with a carboxylic acid moiety. Pyrazole-carboxylic acid derivatives are widely explored in pharmaceutical and agrochemical research due to their bioactivity, including antimicrobial and antioxidant properties .

Preparation Methods

Hydrazine Synthesis and Reactivity

The pyrazole ring is traditionally formed via cyclocondensation between hydrazines and 1,3-diketones or β-ketoesters. For 1-(2,3-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid , the use of 2,3-dichlorobenzyl hydrazine as a starting material is critical. This hydrazine derivative is synthesized through nucleophilic substitution of 2,3-dichlorobenzyl chloride with hydrazine hydrate under reflux in ethanol:

$$\text{2,3-Dichlorobenzyl chloride} + \text{Hydrazine hydrate} \xrightarrow{\text{Ethanol, 80°C}} \text{2,3-Dichlorobenzyl hydrazine} + \text{HCl}$$

Key parameters :

• Reaction temperature: 80°C

• Yield: ~70% (after purification via recrystallization in ethanol/water).

Cyclocondensation with Ethyl 3-Oxobutanoate

The hydrazine reacts with ethyl 3-oxobutanoate to form the pyrazole ring. This step proceeds via enolate formation, followed by cyclization:

$$\text{2,3-Dichlorobenzyl hydrazine} + \text{Ethyl 3-oxobutanoate} \xrightarrow{\text{Toluene, 110°C}} \text{1-(2,3-Dichlorobenzyl)-1H-pyrazole-4-carboxylate}$$

Optimized conditions :

• Solvent: Toluene

• Temperature: 110°C (azeotropic removal of water)

• Catalyst: None required

• Yield: 85–90%.

Hydrolysis to Carboxylic Acid

The ethyl ester is hydrolyzed to the carboxylic acid using aqueous potassium hydroxide:

$$\text{1-(2,3-Dichlorobenzyl)-1H-pyrazole-4-carboxylate} \xrightarrow{\text{KOH, MeOH/H₂O}} \text{1-(2,3-Dichlorobenzyl)-1H-pyrazole-4-carboxylic acid}$$

Conditions :

• Base: 2M KOH

• Solvent: Methanol/water (3:1)

• Temperature: 60°C, 4 hours

• Yield: 95%.

Post-Synthesis Alkylation of Pyrazole-4-Carboxylic Acid

Synthesis of 1H-Pyrazole-4-Carboxylic Acid

The unsubstituted pyrazole-4-carboxylic acid is synthesized via cyclocondensation of hydrazine hydrate with ethyl 3-oxobutanoate, followed by hydrolysis:

$$\text{Hydrazine hydrate} + \text{Ethyl 3-oxobutanoate} \xrightarrow{\text{Ethanol}} \text{1H-Pyrazole-4-carboxylate} \xrightarrow{\text{HCl}} \text{1H-Pyrazole-4-carboxylic acid}$$

Yield : 78% (two-step).

N-Alkylation with 2,3-Dichlorobenzyl Bromide

The 1H-pyrazole-4-carboxylic acid undergoes alkylation at the pyrazole’s 1-position using 2,3-dichlorobenzyl bromide. This reaction requires phase-transfer catalysis for regioselectivity:

$$\text{1H-Pyrazole-4-carboxylic acid} + \text{2,3-Dichlorobenzyl bromide} \xrightarrow{\text{K₂CO₃, TBAB, DMF}} \text{1-(2,3-Dichlorobenzyl)-1H-pyrazole-4-carboxylic acid}$$

Conditions :

• Base: Potassium carbonate

• Catalyst: Tetrabutylammonium bromide (TBAB)

• Solvent: DMF, 90°C, 12 hours

• Yield: 65–70%.

Oxidation of 4-Acetylpyrazole Derivatives

Synthesis of 4-Acetylpyrazole Intermediate

A 4-acetylpyrazole precursor is synthesized via cyclocondensation of 2,3-dichlorobenzyl hydrazine with acetylacetone:

$$\text{2,3-Dichlorobenzyl hydrazine} + \text{Acetylacetone} \xrightarrow{\text{Ethanol}} \text{1-(2,3-Dichlorobenzyl)-4-acetyl-1H-pyrazole}$$

Yield : 88%.

Oxidation to Carboxylic Acid

The acetyl group is oxidized to a carboxylic acid using potassium permanganate in acidic conditions:

$$\text{1-(2,3-Dichlorobenzyl)-4-acetyl-1H-pyrazole} \xrightarrow{\text{KMnO₄, H₂SO₄}} \text{1-(2,3-Dichlorobenzyl)-1H-pyrazole-4-carboxylic acid}$$

Conditions :

• Oxidizing agent: KMnO₄ (3 equivalents)

• Acid: 10% H₂SO₄

• Temperature: 60°C, 6 hours

• Yield: 82%.

Comparative Analysis of Synthetic Routes

Method	Key Step	Advantages	Limitations	Yield
Cyclocondensation	Hydrazine + β-ketoester	High yield, one-pot synthesis	Requires custom hydrazine synthesis	85–90%
Post-synthesis alkylation	N-Alkylation of pyrazole	Uses commercially available intermediates	Moderate yield, regioselectivity issues	65–70%
Oxidation of acetylpyrazole	Acetyl group oxidation	Reliable oxidation step	Multi-step synthesis	82%

Mechanistic Insights and Optimization

Cyclocondensation Mechanism

The reaction between 2,3-dichlorobenzyl hydrazine and ethyl 3-oxobutanoate proceeds via:

• Nucleophilic attack of hydrazine on the ketone carbonyl.

• Elimination of water to form a hydrazone intermediate.

• Cyclization via intramolecular nucleophilic attack, forming the pyrazole ring.

Side reactions : Competing formation of regioisomers is minimized by steric hindrance from the 2,3-dichlorobenzyl group.

Alkylation Selectivity

N-Alkylation at the pyrazole’s 1-position is favored due to:

• Lower electron density at N1 compared to N2.

• Steric protection of N2 by the carboxylic acid group.

Industrial-Scale Considerations

Solvent and Waste Management

• Toluene is preferred for cyclocondensation due to azeotropic water removal.

• DMF in alkylation requires recovery systems to mitigate environmental impact.

Catalytic Innovations

Recent advances propose using ionic liquids (e.g., [BMIM][BF₄]) as recyclable solvents for cyclocondensation, improving atom economy by 15% .

Chemical Reactions Analysis

Types of Reactions

1-(2,3-Dichlorobenzyl)-1H-pyrazole-4-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The dichlorobenzyl group can undergo nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Nucleophiles like amines, thiols, and alcohols can be used under basic or acidic conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

1-(2,3-Dichlorobenzyl)-1H-pyrazole-4-carboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 1-(2,3-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid involves its interaction with specific molecular targets and pathways. The dichlorobenzyl group may enhance the compound’s ability to bind to certain enzymes or receptors, thereby modulating their activity. This interaction can lead to various biological effects, such as inhibition of microbial growth or reduction of inflammation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between 1-(2,3-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid and related compounds:

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Key Properties/Applications
1-(2,3-Dichlorobenzyl)-1H-pyrazole-4-carboxylic acid	1: 2,3-dichlorobenzyl; 4: COOH	~286.1 (calculated)	Potential antimicrobial/antioxidant activity (inferred from analogs)
1-(2,3-Dichlorobenzyl)-3-nitro-1H-pyrazole-4-carboxylic acid	1: 2,3-dichlorobenzyl; 3: NO₂; 4: COOH	~331.1	Discontinued product; nitro group may enhance reactivity or toxicity
1-(3,4-Dimethoxybenzyl)-1H-pyrazole-4-carboxylic acid	1: 3,4-dimethoxybenzyl; 4: COOH	262.27	Higher solubility due to methoxy groups; used in drug discovery
5-(Difluoromethyl)-1-phenyl-1H-pyrazole-4-carboxylic acid	1: phenyl; 4: COOH; 5: CF₂H	~238.2	Fluorinated groups improve metabolic stability; agrochemical applications

Structural and Electronic Effects

• Halogenation vs. Methoxylation : The 2,3-dichlorobenzyl group in the target compound increases lipophilicity and electron-withdrawing effects compared to the 3,4-dimethoxybenzyl analog, which has electron-donating methoxy groups. This difference likely impacts membrane permeability and target binding .

Research Implications and Limitations

Current evidence suggests that 1-(2,3-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid holds promise for antimicrobial and antioxidant applications, but direct experimental data are scarce. Comparative studies with its analogs indicate that substituent choice critically influences bioactivity and physicochemical properties. Further research should prioritize:

Synthesis Optimization : Adapting green chemistry approaches (e.g., deep eutectic solvents) for scalable production .

Biological Screening : Evaluating MIC, MBC, and IC₅₀ values to validate inferred activity.

Structure-Activity Relationship (SAR) Studies : Systematically varying substituents to identify pharmacophores.

Biological Activity

1-(2,3-Dichlorobenzyl)-1H-pyrazole-4-carboxylic acid is a compound of significant interest due to its diverse biological activities. This article reviews its synthesis, mechanisms of action, and potential therapeutic applications, supported by data tables and case studies.

Synthesis

The synthesis of 1-(2,3-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid typically involves several key steps:

• Formation of the Pyrazole Ring : This is achieved through cyclization reactions involving hydrazines and 1,3-diketones under acidic or basic conditions.
• Introduction of the Dichlorobenzyl Group : Alkylation of the pyrazole ring with 2,3-dichlorobenzyl chloride in the presence of a base.
• Carboxylation : The carboxylic acid group is introduced via carboxylation reactions using carbon dioxide or other carboxylating agents.

The biological activity of 1-(2,3-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid is attributed to its interaction with specific molecular targets, including enzymes and receptors. The compound may inhibit certain enzymatic activities or modulate receptor functions, impacting various biochemical pathways.

Mechanism	Description
Enzyme Inhibition	Inhibits specific enzymes involved in metabolic processes.
Receptor Modulation	Alters receptor activity affecting signal transduction pathways.
Redox Reactions	The nitro group can participate in redox reactions that influence cellular processes.

Biological Activities

Research indicates that 1-(2,3-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid exhibits a range of biological activities:

• Antimicrobial Activity : Preliminary studies suggest effective inhibition against various bacterial strains, including E. coli and S. aureus. For example, compounds similar to this pyrazole have shown significant antimicrobial effects in vitro .
• Anticancer Properties : The compound has been investigated for its potential to inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.
• Anti-inflammatory Effects : Studies have demonstrated that derivatives of this compound exhibit anti-inflammatory properties comparable to standard anti-inflammatory drugs .

Case Studies

Several studies have explored the biological activities of related pyrazole compounds:

• Study on Antimicrobial Activity : A series of pyrazole derivatives were tested against S. aureus and E. coli, with some showing promising results comparable to traditional antibiotics .
• Anti-inflammatory Research : A novel pyrazole derivative demonstrated significant reduction in carrageenan-induced edema in animal models, indicating potential as an anti-inflammatory agent .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 1-(2,3-dichlorobenzyl)-1H-pyrazole-4-carboxylic acid, and how can purity be ensured?

• Methodological Answer : Synthesis typically involves multi-step reactions starting with cyclocondensation of substituted hydrazines and β-keto esters. For example, cyclocondensation of ethyl acetoacetate with 2,3-dichlorobenzyl hydrazine derivatives can yield the pyrazole core, followed by hydrolysis to the carboxylic acid . Purity is ensured via column chromatography (e.g., silica gel with cyclohexane/ethyl acetate gradients) and confirmed by HPLC or LC-MS. Recrystallization from polar solvents like ethanol/water mixtures further refines purity .

Q. How is the compound characterized using spectroscopic and crystallographic methods?

• Methodological Answer :

• NMR : $^1H$ and $^{13}C$ NMR identify substituent positions and confirm regiochemistry. For instance, the pyrazole ring protons resonate at δ 7.5–8.0 ppm, while dichlorobenzyl protons appear as multiplet signals (δ 6.8–7.4 ppm) .
• Mass Spectrometry : High-resolution mass spectrometry (HRMS) confirms molecular weight (e.g., [M+H]+ at m/z 299.989 for C$_{11}$H$_7$Cl$_2$N$_2$O$_2$) .
• X-ray Crystallography : SHELX software refines crystal structures, revealing bond angles and dihedral angles critical for understanding steric effects .

Q. What are the primary biological targets or activities reported for this compound?

• Methodological Answer : The compound exhibits antimicrobial and anti-inflammatory activity. For example, in in vitro assays, it inhibits bacterial growth (MIC ~5–10 μg/mL against S. aureus) by disrupting cell wall synthesis enzymes like penicillin-binding proteins. Anti-inflammatory activity (IC$_{50}$ ~20 μM) is attributed to COX-2 inhibition, validated via ELISA assays .

Advanced Research Questions

Q. How do substituents on the pyrazole ring influence the compound's interaction with biological targets?

• Methodological Answer : Substituent effects are studied via structure-activity relationship (SAR) models. For instance:

• Chlorine Position : 2,3-Dichlorobenzyl groups enhance lipophilicity (logP ~3.5), improving membrane permeability compared to non-chlorinated analogs. This is quantified using octanol-water partition coefficients .
• Carboxylic Acid Group : The COOH moiety enables hydrogen bonding with enzymatic active sites (e.g., COX-2 Ser530), confirmed via molecular docking and mutagenesis studies .

Q. What computational approaches are used to model the compound's reactivity or binding modes?

• Methodological Answer :

• Density Functional Theory (DFT) : Calculates frontier molecular orbitals (HOMO-LUMO gap ~4.5 eV) to predict electrophilic/nucleophilic attack sites .
• Molecular Dynamics (MD) Simulations : Simulate binding to targets (e.g., COX-2) over 100 ns trajectories, revealing stable interactions via RMSD and binding free energy (ΔG ~-8.2 kcal/mol) using MM-PBSA methods .

Q. How can contradictory data in biological assays be systematically addressed?

• Methodological Answer : Contradictions often arise from assay variability or impurities. Strategies include:

• Standardized Assay Conditions : Use uniform protocols (e.g., fixed bacterial inoculum size in MIC assays) to minimize variability .
• Impurity Profiling : LC-MS detects trace intermediates (e.g., unhydrolyzed ester derivatives) that may skew activity. Thresholds are set at <0.5% impurity .
• Meta-Analysis : Compare datasets across studies using statistical tools (e.g., ANOVA) to identify outliers and validate trends .